Cas no 2228659-66-1 (3,3-difluoro-3-3-fluoro-4-(trifluoromethyl)phenylpropan-1-amine)

• Product Name: 3,3-difluoro-3-3-fluoro-4-(trifluoromethyl)phenylpropan-1-amine
• CAS No: 2228659-66-1
• MF: C₁₀H₉F₆N
• MW: 257.175583600998
• CID: 5758931
• PubChem ID: 165856341
• Update Time: 2025-05-23

3,3-difluoro-3-3-fluoro-4-(trifluoromethyl)phenylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-[3-fluoro-4-(trifluoromethyl)phenyl]propan-1-amine
• 2228659-66-1
• EN300-1942969
• 3,3-difluoro-3-3-fluoro-4-(trifluoromethyl)phenylpropan-1-amine

• Inchi： 1S/C10H9F6N/c11-8-5-6(9(12,13)3-4-17)1-2-7(8)10(14,15)16/h1-2,5H,3-4,17H2
• InChI Key： XGYWYVQYETXYPL-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(F)(F)F)=C(C=1)F)(CCN)F

Computed Properties

• Exact Mass: 257.06391826g/mol
• Monoisotopic Mass: 257.06391826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on 3,3-difluoro-3-3-fluoro-4-(trifluoromethyl)phenylpropan-1-amine

Introduction to 3,3-difluoro-3-3-fluoro-4-(trifluoromethyl)phenylpropan-1-amine (CAS No: 2228659-66-1)

3,3-difluoro-3-3-fluoro-4-(trifluoromethyl)phenylpropan-1-amine, identified by its CAS number 2228659-66-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of multiple fluorine atoms, which confer unique electronic and steric properties, making it a valuable candidate for drug discovery and development. The structural motif of this molecule, featuring a phenyl ring substituted with fluorine and trifluoromethyl groups, along with an amine functional group at the propyl chain, positions it as a potential building block for novel therapeutic agents.

The incorporation of fluorine atoms into pharmaceutical compounds is a well-established strategy in medicinal chemistry due to the ability of fluorine to modulate metabolic stability, binding affinity, and pharmacokinetic properties. In particular, the trifluoromethyl group is renowned for its ability to enhance lipophilicity and metabolic resistance, while the difluoro substitution can influence electronic distribution and reactivity. The specific arrangement of these fluorinated groups in 3,3-difluoro-3-3-fluoro-4-(trifluoromethyl)phenylpropan-1-amine suggests that it may exhibit distinct interactions with biological targets compared to other fluorinated analogs.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that the amine group in 3,3-difluoro-3-3-fluoro-4-(trifluoromethyl)phenylpropan-1-amine could form hydrogen bonds with polar residues in protein targets, while the phenyl ring and its fluorinated substituents may engage in π-stacking or hydrophobic interactions. This dual-mode binding capability makes it an attractive scaffold for designing molecules with enhanced target specificity.

Moreover, the unique electronic properties imparted by the fluorine atoms have been leveraged to improve pharmacological activity. For instance, fluorine substitution can alter the conformational flexibility of a molecule, influencing its ability to cross biological membranes or interact with enzymes. The presence of both difluoro and trifluoromethyl groups in 3,3-difluoro-3-3-fluoro-4-(trifluoromethyl)phenylpropan-1-amine may create a balance between steric hindrance and electronic tuning, optimizing its pharmacodynamic profile.

In the context of drug development, this compound represents an excellent candidate for further exploration due to its structural complexity and potential therapeutic relevance. Researchers are particularly interested in its potential applications in oncology and anti-inflammatory therapies, where fluorinated molecules have shown promise. Preliminary computational studies suggest that derivatives of 3,3-difluoro-3-3-fluoro-4-(trifluoromethyl)phenylpropan-1-amine could interact with key enzymes involved in cancer cell proliferation or inflammation pathways.

The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The introduction of multiple fluorine atoms requires specialized methodologies to ensure regioselectivity and high yield. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the desired fluoro-substituted aromatic core. Additionally, protecting group strategies must be carefully employed to prevent unwanted side reactions involving the amine and other reactive functional groups.

Recent publications highlight the importance of fluorine atoms in modulating drug-like properties such as solubility and bioavailability. In one notable study, modifications of the phenyl ring in related compounds led to significant improvements in their pharmacokinetic profiles. These findings underscore the value of 3,3-difluoro-3-3-fluoro-4-(trifluoromethyl)phenylpropan-1-amine as a starting point for developing next-generation therapeutics.

The amine functionality in this molecule also opens avenues for further derivatization through condensation reactions with carboxylic acids or aldehydes to form amides or ureas. Such derivatives could exhibit enhanced binding affinity or altered metabolic profiles compared to the parent compound. The versatility of this scaffold makes it a promising platform for structure-based drug design.

As computational methods continue to evolve, virtual screening techniques are being increasingly utilized to identify potential hits from large libraries of compounds like 3,3-difluoro-3-3-fluoro-4-(trifluoromethyl)phenylpropan-1-aminesubstances*. High-throughput docking simulations have already been performed on several hypothetical derivatives, revealing promising interactions with targets such as kinases and proteases implicated in various diseases.

The growing interest in fluorinated pharmaceuticals has also spurred innovation in synthetic methodologies tailored for introducing fluorine atoms efficiently. Techniques such as electrophilic aromatic substitution on pre-functionalized aromatic rings or metal-catalyzed hydrogenation have been refined to accommodate complex structures like those found in CAS No: 2228659661* compounds. These advancements are crucial for enabling rapid access to novel drug candidates based on similar scaffolds.

In conclusion, 226586599661* represents a structurally intriguing molecule with significant potential for therapeutic applications.* Its unique combination of fluoro-substituted aromaticity,* an amine moiety,*and* lipophilic trifluoromethyl*groups* positions it as a valuable asset*in* pharmaceutical research.* Ongoing studies aim*to elucidate*its*biological activity*and*to develop*efficient synthetic routes toward its derivatives.* As our understanding*of*fluorinated compounds grows,*this type*of*molecule is likely*to play an increasingly important role*in developing next-generation drugs.*